Cas no 2171277-52-2 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid
• CAS No: 2171277-52-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6289319
• PubChem ID: 165582667
• Update Time: 2025-05-21

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-3-methylbutanoic acid
• EN300-1530639
• 2171277-52-2

• Inchi： 1S/C25H28N2O5/c1-15(2)22(24(29)30)27-23(28)16(3)12-13-26-25(31)32-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-12,15,21-22H,13-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/b16-12+/t22-/m1/s1
• InChI Key： OQGCGBXQEVBEDV-CNCHJIQNSA-N
• SMILES： O(C(NC/C=C(\C)/C(N[C@@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid

Exploring the Chemistry and Applications of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid (CAS No. 2171277-52-2)

The compound (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid, identified by its CAS No. 2171277-52-2, represents a sophisticated chiral molecule with significant potential in peptide synthesis and pharmaceutical research. Its structure incorporates a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a cornerstone in solid-phase peptide synthesis (SPPS), which has revolutionized the field of bioconjugation and drug development. This article delves into the molecular characteristics, synthetic utility, and emerging applications of this compound, aligning with current trends in precision medicine and biomolecular engineering.

One of the most compelling aspects of CAS No. 2171277-52-2 is its role in peptide-based therapeutics, a rapidly growing sector driven by demand for targeted therapies. The Fmoc-protected amino acid derivative ensures selective deprotection during synthesis, minimizing side reactions—a critical feature for researchers optimizing peptide stability and bioavailability. Recent studies highlight its utility in constructing macrocyclic peptides, which are gaining traction for their ability to modulate protein-protein interactions, a hot topic in oncology and immunotherapy research.

From a synthetic chemistry perspective, the compound’s chiral center (denoted by the (2R) configuration) and α,β-unsaturated amide moiety offer versatility in stereoselective reactions. This aligns with the pharmaceutical industry’s push toward enantiopure drugs, as regulators emphasize the importance of chiral purity in reducing off-target effects. Notably, the 2-methylbut-2-enamido segment introduces rigidity to peptide backbones, a design strategy explored in proteolysis-targeting chimeras (PROTACs)—an area frequently searched by users interested in degradation therapeutics.

Beyond therapeutics, 2171277-52-2 has garnered attention in material science, particularly in the development of peptide-based hydrogels for 3D bioprinting. The Fmoc group’s hydrophobicity aids in self-assembly, a property leveraged to create scaffolds for tissue engineering—a trending topic in regenerative medicine forums. Researchers are also investigating its derivatives for biosensing applications, where the conjugated system enables fluorescence-based detection of biomarkers.

Environmental and scalability considerations are increasingly relevant to synthetic chemists. The compound’s modular design allows for green chemistry adaptations, such as microwave-assisted synthesis, reducing solvent waste—a response to searches on “sustainable peptide synthesis”. Furthermore, its compatibility with automated synthesizers addresses the industry’s need for high-throughput production, a frequent query among biotech startups.

In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-3-methylbutanoic acid exemplifies the intersection of traditional organic chemistry and cutting-edge biomedicine. Its multifaceted applications—from drug discovery to smart materials—reflect the compound’s adaptability to contemporary scientific challenges. As interest grows in personalized therapeutics and bio-inspired materials, this molecule is poised to remain a focal point in both academic and industrial research.